Cas no 89825-31-0 (5,6-Heptadienoic acid,4-amino-, (4S)-)
89825-31-0 structure
Product Name:5,6-Heptadienoic acid,4-amino-, (4S)-
CAS No:89825-31-0
MF:C7H11NO2
MW:141.167742013931
CID:727771
PubChem ID:146090
Update Time:2025-04-19
5,6-Heptadienoic acid,4-amino-, (4S)- Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Heptadienoic acid,4-amino-, (4S)-
- (4S)-4-aminohepta-5,6-dienoic acid
- 4-Amino-5,6-heptadienoic acid
-
- Inchi: 1S/C7H11NO2/c1-2-3-6(8)4-5-7(9)10/h3,6H,1,4-5,8H2,(H,9,10)/t6-/m1/s1
- InChI Key: XWILORJMRMFKPM-ZCFIWIBFSA-N
- SMILES: OC(CC[C@@H](C=C=C)N)=O
Computed Properties
- Exact Mass: 141.079
- Monoisotopic Mass: 141.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.6
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.034
- Boiling Point: 314.9°C at 760 mmHg
- Flash Point: 144.2°C
- Refractive Index: 1.486
5,6-Heptadienoic acid,4-amino-, (4S)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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